N-Methylpyrrole-2-carboxaldehyde
N-Methylpyrrole-2-carboxaldehyde
1-Methyl-2-pyrrolecarboxaldehyde, also known as 1-methyl-2-formylpyrrole or 2-formyl-1-methylpyrrole, belongs to the class of organic compounds known as aryl-aldehydes. Aryl-aldehydes are compounds containing an aldehyde group directly attached to an aromatic ring. 1-Methyl-2-pyrrolecarboxaldehyde is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1-methyl-2-pyrrolecarboxaldehyde is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
1192-58-1
VCID:
VC0072296
InChI:
InChI=1S/C6H7NO/c1-7-4-2-3-6(7)5-8/h2-5H,1H3
SMILES:
CN1C=CC=C1C=O
Molecular Formula:
C6H7NO
Molecular Weight:
109.13 g/mol
N-Methylpyrrole-2-carboxaldehyde
CAS No.: 1192-58-1
Main Products
VCID: VC0072296
Molecular Formula: C6H7NO
Molecular Weight: 109.13 g/mol
CAS No. | 1192-58-1 |
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Product Name | N-Methylpyrrole-2-carboxaldehyde |
Molecular Formula | C6H7NO |
Molecular Weight | 109.13 g/mol |
IUPAC Name | 1-methylpyrrole-2-carbaldehyde |
Standard InChI | InChI=1S/C6H7NO/c1-7-4-2-3-6(7)5-8/h2-5H,1H3 |
Standard InChIKey | OUKQTRFCDKSEPL-UHFFFAOYSA-N |
SMILES | CN1C=CC=C1C=O |
Canonical SMILES | CN1C=CC=C1C=O |
Density | 1.012-1.018 |
Physical Description | Clear orange to dark red liquid; roasted nutty aroma |
Description | 1-Methyl-2-pyrrolecarboxaldehyde, also known as 1-methyl-2-formylpyrrole or 2-formyl-1-methylpyrrole, belongs to the class of organic compounds known as aryl-aldehydes. Aryl-aldehydes are compounds containing an aldehyde group directly attached to an aromatic ring. 1-Methyl-2-pyrrolecarboxaldehyde is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1-methyl-2-pyrrolecarboxaldehyde is primarily located in the cytoplasm. |
Solubility | Soluble in water Soluble (in ethanol) |
Synonyms | 1-methyl-2-pyrrolecarboxaldehyde |
PubChem Compound | 14504 |
Last Modified | Nov 11 2021 |
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